Cas no 1806803-51-9 (2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806803-51-9
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4852316
• Update Time: 2025-05-24

2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3Cl2F2NO2/c8-2-1-12-5(9)4(6(10)11)3(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： DGWYAJFISLMPDB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=C1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid

Synthesis, Properties, and Applications of 2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806803-51-9)

The 2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 1806803-51-9, is a structurally unique organic compound with significant potential in chemical synthesis and biomedical research. Its molecular formula is C₇H₃Cl₂F₂NO₂, featuring a pyridine ring core substituted with chlorine atoms at positions 2 and 5, a difluoromethyl group at position 3, and a carboxylic acid moiety at position 4. This combination of halogenated and fluorinated substituents imparts distinctive electronic properties and reactivity to the molecule. Recent studies highlight its utility as a versatile building block in the design of bioactive compounds due to its ability to modulate pharmacokinetic profiles through strategic functional group placement.

In terms of physical characteristics, this compound exhibits a melting point range of approximately 178–182°C under standard conditions. The presence of the difluoromethyl (difluoromethyl) group enhances lipophilicity while maintaining solubility in polar solvents such as dimethylformamide (DMF) and acetonitrile. These properties are advantageous for preparing stable derivatives in pharmaceutical formulations. Notably, the chlorine (Cl₂) substituents contribute to structural rigidity and metabolic stability when incorporated into drug candidates.

The synthesis of 2,5-Dichloro-3-(difluoromethyl)pyridine-4-carboxylic acid has evolved over recent years with advancements in catalytic methodologies. Traditional approaches involved multi-step reactions using transition metal catalysts under high temperature conditions. However, a groundbreaking study published in the Journal of Medicinal Chemistry in 2023 demonstrated a one-pot microwave-assisted synthesis pathway using palladium-catalyzed cross-coupling reactions. This method significantly reduces reaction times from days to hours while achieving yields exceeding 90%, marking an important milestone for scalable production in research settings.

Biochemical investigations reveal intriguing interactions between this compound's structural components and biological systems. The pyridine ring (pyridine) serves as an essential scaffold for hydrogen bonding networks observed in enzyme active sites when acting as a ligand analog. Researchers from Stanford University recently reported that substituting the carboxylic acid (carboxylic acid) group with bioisosteres produced compounds with improved selectivity against epigenetic modifier proteins such as histone deacetylases (HDACs). This finding underscores its value as a lead structure for developing novel epigenetic therapies.

In drug discovery applications, this compound has been extensively studied as an intermediate for constructing heterocyclic systems critical to modern therapeutics. A collaborative study between Merck Research Laboratories and MIT (published Q1 2024) utilized its difluoromethylated backbone to develop potent inhibitors targeting the bromodomain-containing protein BRD4 – a key regulator in cancer cell proliferation pathways. These derivatives demonstrated sub-nanomolar IC₅₀ values against multiple myeloma cell lines without significant off-target effects observed at therapeutic concentrations.

The strategic placement of halogens on the pyridine ring creates favorable pharmacophore features for receptor binding studies. Computational docking analyses conducted by researchers at ETH Zurich revealed that the chlorine atoms stabilize ligand-receptor interactions through π-cation interactions with arginine residues on protein targets such as tyrosine kinases. This mechanism explains its enhanced efficacy compared to non-halogenated analogs when tested in kinase inhibition assays under physiological conditions.

A recent breakthrough published in Nature Communications (June 2024) highlighted its role in modulating ion channel activity when used as part of peptidomimetic scaffolds. By conjugating this compound with β-alanine derivatives via ester linkages, scientists created molecules that selectively inhibit voltage-gated sodium channels (Nav1.7), offering promising leads for pain management therapies without affecting cardiac sodium channels – a critical safety consideration for potential clinical candidates.

In materials science applications, this compound's unique electronic configuration makes it suitable for preparing novel covalent organic frameworks (COFs). A team at KAIST demonstrated that incorporating it into COF structures enhances photochemical stability by up to 60% compared to conventional pyridine-based linkers under UV irradiation testing protocols outlined in their March 2024 paper published in Advanced Materials.

Clinical translational studies are currently exploring its application as part of prodrug strategies where the carboxylic acid functionality is masked during delivery but released intracellularly via enzymatic cleavage mechanisms described in recent PNAS articles (July-August 2024). Such approaches aim to improve bioavailability while maintaining therapeutic efficacy across different disease models including inflammatory bowel disease and neurodegenerative disorders.

Spectroscopic analysis confirms that the difluoromethyl substituent adopts an eclipsed conformation relative to the adjacent chlorine atoms due to steric constraints within the pyridine ring system – a structural feature that was validated through X-ray crystallography studies presented at the ACS Spring National Meeting (April 2024). This conformational preference is theorized to influence membrane permeability when incorporated into drug-like molecules according to computational models developed by researchers at UCSF's Quantitative Biosciences Institute.

Eco-toxicological assessments conducted under OECD guidelines show minimal environmental impact when used within controlled laboratory settings or industrial processes adhering to best practices outlined in peer-reviewed studies from Environmental Toxicology & Chemistry (October-November 2024). Its rapid biodegradation under aerobic conditions was confirmed through microcosm experiments simulating wastewater treatment environments without detectable accumulation over seven-day incubation periods.

Ongoing investigations focus on optimizing its use within combinatorial chemistry platforms where automated solid-phase synthesis methods have enabled rapid exploration of structure-property relationships across thousands of analogs generated since late 2023 according to reports from Bioorganic & Medicinal Chemistry Letters (December issue). These high-throughput screening campaigns are identifying new applications ranging from antiviral agents targeting RNA-dependent RNA polymerases to novel contrast agents for magnetic resonance imaging based on paramagnetic substitution patterns derived from this core structure.